Cas no 89711-04-6 (2-Butenoic acid,4-[[2-(acetylamino)-1-oxo-3-phenylpropyl]amino]-, methyl ester)
89711-04-6 structure
Product Name:2-Butenoic acid,4-[[2-(acetylamino)-1-oxo-3-phenylpropyl]amino]-, methyl ester
CAS No:89711-04-6
MF:C15H18N2O4
MW:290.314424037933
CID:723767
PubChem ID:6439870
Update Time:2025-04-19
2-Butenoic acid,4-[[2-(acetylamino)-1-oxo-3-phenylpropyl]amino]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid,4-[[2-(acetylamino)-1-oxo-3-phenylpropyl]amino]-, methyl ester
- methyl 4-((N-acetylphenylalanyl)amino)but-2-enoate
- 4-((N-Acetylphenylalanyl)amino)-but-2-enoic acid methyl ester
- 89711-04-6
- (E)-4-[[(2S)-2-acetamido-3-phenylpropanoyl]amino]but-2-enoic acid
- Mapheb
- 2-Butenoic acid, 4-((2-(acetylamino)-1-oxo-3-phenylpropyl)amino)-, (2S-trans)-
-
- Inchi: 1S/C15H18N2O4/c1-11(18)17-13(10-12-6-3-2-4-7-12)15(21)16-9-5-8-14(19)20/h2-8,13H,9-10H2,1H3,(H,16,21)(H,17,18)(H,19,20)/b8-5+/t13-/m0/s1
- InChI Key: ASUSNOUQHQMQFW-LJLILKBBSA-N
- SMILES: O=C([C@H](CC1C=CC=CC=1)NC(C)=O)NC/C=C/C(=O)O
Computed Properties
- Exact Mass: 290.12665706g/mol
- Monoisotopic Mass: 290.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 95.5Ų
2-Butenoic acid,4-[[2-(acetylamino)-1-oxo-3-phenylpropyl]amino]-, methyl ester Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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